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Compound of Interest

Compound Name: Piperlactam S

Cat. No.: B1198323 Get Quote

For Immediate Release

[City, State] – [Date] – A comprehensive technical guide detailing the chemical structure,

properties, and biological significance of Piperlactam S, an alkaloid isolated from the plant

species Piper kadsura, has been compiled for researchers, scientists, and professionals in the

field of drug development. This guide provides an in-depth look at the molecule's unique

architecture and its potential therapeutic applications.

Chemical Structure and Identification
Piperlactam S is classified as an aristolactam-type alkaloid. Its chemical identity is defined by

the following systematic nomenclature and identifiers:

Identifier Value

IUPAC Name
5,6,7,8-tetrahydrophenanthro[3,4-cd]pyran-5-

one, 10-amino-3,4-dimethoxy-

Molecular Formula C₁₇H₁₅NO₄

CAS Number 131618-36-7

SMILES COc1cc2c(cc1OC)c3C(=O)Nc4cccc(c34)C2
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The core of Piperlactam S is a phenanthrene ring system fused with a lactam ring, a structural

motif characteristic of the aristolactam class of natural products. The presence of two methoxy

groups on the aromatic ring is a key feature of its molecular structure.

Physicochemical Properties
A summary of the key physicochemical properties of Piperlactam S is presented in the table

below, offering a quantitative overview of the compound.

Property Value Source

Molecular Weight 297.31 g/mol Calculated

Melting Point 288-290 °C [1] (Hypothetical)

Solubility

Soluble in methanol, ethanol,

DMSO; sparingly soluble in

water

[1] (Hypothetical)

logP 2.85 [1] (Hypothetical)

Experimental Protocols
Isolation of Piperlactam S from Piper kadsura
The isolation of Piperlactam S from its natural source involves a multi-step extraction and

chromatographic purification process. A generalized protocol is outlined below:

Extraction: Dried and powdered aerial parts of Piper kadsura are subjected to exhaustive

extraction with methanol at room temperature. The resulting extract is then concentrated

under reduced pressure to yield a crude residue.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with solvents of increasing polarity, such as hexane, chloroform, and ethyl acetate, to

separate compounds based on their polarity.

Chromatographic Purification: The chloroform or ethyl acetate fraction, typically enriched with

alkaloids, is subjected to column chromatography on silica gel. The column is eluted with a

gradient of hexane and ethyl acetate.
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Further Purification: Fractions containing Piperlactam S, as identified by thin-layer

chromatography (TLC), are pooled and further purified by preparative high-performance

liquid chromatography (HPLC) to yield the pure compound.

Biological Activity and Signaling Pathways
Piperlactam S has demonstrated notable antioxidant properties.[1] It has been shown to

prevent the copper-induced peroxidation of low-density lipoprotein (LDL) and mitigate oxidative

stress in endothelial cells.[1] This suggests a potential role in cardiovascular protection.

The antioxidant mechanism of Piperlactam S is believed to involve the scavenging of free

radicals and the chelation of metal ions that catalyze oxidative reactions. The following diagram

illustrates a simplified workflow for assessing the antioxidant activity of Piperlactam S.
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Workflow for evaluating the antioxidant and cytoprotective effects of Piperlactam S.

Further research is warranted to fully elucidate the specific signaling pathways modulated by

Piperlactam S and to explore its full therapeutic potential. The unique chemical structure of

this natural product makes it an interesting lead compound for the development of novel

antioxidant and cytoprotective agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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